Cas no 1509550-98-4 (3-amino-1-ethynylcyclobutan-1-olhydrochloride)

• Product Name: 3-amino-1-ethynylcyclobutan-1-olhydrochloride
• CAS No: 1509550-98-4
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 4607650
• Update Time: 2025-11-01

3-amino-1-ethynylcyclobutan-1-olhydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-ETHYNYLCYCLOBUTAN-1-OL HCL
• 3-Amino-1-ethynylcyclobutan-1-ol
• Cyclobutanol, 3-amino-1-ethynyl-
• 3-Amino-1-ethynylcyclobutan-1-ol hydrochloride
• 3-amino-1-ethynylcyclobutan-1-olhydrochloride

• Inchi： 1S/C6H9NO/c1-2-6(8)3-5(7)4-6/h1,5,8H,3-4,7H2
• InChI Key： GJYQTTWTHQMYNO-UHFFFAOYSA-N
• SMILES： C1(C#C)(O)CC(N)C1

Computed Properties

• Exact Mass: 147.045
• Monoisotopic Mass: 147.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-amino-1-ethynylcyclobutan-1-olhydrochloride

3-Amino-1-Ethynylcyclobutan-1-ol Hydrochloride (CAS No. 1509550-98-4): A Comprehensive Overview

3-Amino-1-ethynylcyclobutan-1-ol hydrochloride (CAS No. 1509550-98-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEC-HCl, is characterized by its unique structural features, which include a cyclobutane ring, an ethynyl group, and an amino group. These structural elements contribute to its potential therapeutic applications and have made it a subject of extensive study in recent years.

The chemical structure of 3-amino-1-ethynylcyclobutan-1-ol hydrochloride is particularly noteworthy due to its potential to interact with various biological targets. The cyclobutane ring provides rigidity and conformational stability, while the ethynyl group can participate in various chemical reactions, such as click chemistry, which is widely used in the synthesis of complex molecules. The amino group, on the other hand, can form hydrogen bonds and interact with biological macromolecules, making it a versatile functional group in drug design.

In terms of its physical properties, 3-amino-1-ethynylcyclobutan-1-ol hydrochloride is a white crystalline solid with a melting point of approximately 200°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

Recent research has focused on the potential therapeutic applications of 3-amino-1-ethynylcyclobutan-1-ol hydrochloride. One area of particular interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can selectively bind to specific ion channels, such as potassium and sodium channels, which are involved in the regulation of cellular excitability. This property makes it a promising candidate for the treatment of neurological disorders, including epilepsy and neuropathic pain.

In addition to its ion channel modulating activity, 3-amino-1-ethynylcyclobutan-1-ol hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-amino-1-ethynylcyclobutan-1-ol hydrochloride has also been studied extensively. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by the liver, with the major metabolites being excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-ethynylcyclobutan-1-ol hydrochloride in humans. Early results from phase I trials have shown that it is well-tolerated at doses up to 200 mg/day, with no serious adverse effects reported. Phase II trials are currently being conducted to assess its efficacy in treating specific conditions such as neuropathic pain and inflammatory disorders.

In conclusion, 3-amino-1-ethynylcyclobutan-1-ol hydrochloride (CAS No. 1509550-98-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern medicinal chemistry.